Cas no 2225172-61-0 (2-Methyl-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 2-Methyl-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225172-61-0
• MF: C₁₁H₁₃BN₂O₂
• MW: 216.04
• CID: 5142177
• PubChem ID: 133555219
• Update Time: 2024-11-05

2-Methyl-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid
• 2225172-61-0
• (2-Methyl-4-(4-methyl-1H-pyrazol-1-yl)phenyl)boronic acid

• Inchi： 1S/C11H13BN2O2/c1-8-6-13-14(7-8)10-3-4-11(12(15)16)9(2)5-10/h3-7,15-16H,1-2H3
• InChI Key： ZZBZJIBTJOKCTD-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=C(C)C=N2)C=C1C)(O)O

Computed Properties

• Exact Mass: 216.1070078g/mol
• Monoisotopic Mass: 216.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų